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Compound of Interest

Compound Name: Tergitol 7

CAS No.: 3282-85-7

Cat. No.: B1260082

Get Quote

Introduction

Tergitol-7 Agar is a selective and differential medium utilized for the detection, enumeration,

and identification of coliform bacteria in water samples.[1][2][3][4][5] Its selective properties,

attributed to sodium heptadecyl sulphate (Tergitol-7), effectively inhibit the growth of Gram-

positive bacteria and prevent the swarming of Proteus species, thereby facilitating the recovery

of coliforms.[1][2][3][5] The medium's differential capability is based on lactose fermentation,

indicated by the pH indicator bromothymol blue.[1][2][3][5] This application note provides a

detailed protocol for the preparation of Tergitol-7 Agar and its application in water quality testing

via the membrane filtration technique.

Principle of Action
The medium's formulation is designed to support the growth of coliforms while suppressing

other microorganisms. Proteose peptone and yeast extract supply essential nutrients like

carbon, nitrogen, and vitamins.[1][2][3] Tergitol-7 acts as the primary selective agent.[1][2][3][5]

Lactose-fermenting bacteria produce acidic byproducts, causing the bromothymol blue

indicator to change the medium's color from green to yellow, resulting in yellow colonies often
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surrounded by a yellow halo.[1][2][6] Non-lactose fermenters typically form blue or green

colonies.[1][2][5]

For enhanced differentiation, 2,3,5-Triphenyltetrazolium Chloride (TTC) can be added to the

medium.[1][2][3] Most coliforms reduce TTC to formazan, an insoluble red compound, leading

to red-colored colonies.[1][3] However, Escherichia coli and Enterobacter aerogenes are

exceptions and produce yellow colonies as they do not reduce TTC.[1][5]

Data Presentation
Table 1: Composition of Tergitol-7 Agar Base

Component Concentration (g/L)

Proteose Peptone 5.0

Yeast Extract 3.0

Lactose 10.0

Sodium heptadecyl sulphate (Tergitol-7) 0.1

Bromothymol Blue 0.025

Agar 15.0

Final pH (at 25°C) 6.9 ± 0.2

Note: Some formulations may vary slightly in component concentrations.[7][8][9]

Experimental Protocols
Preparation of Tergitol-7 Agar
This protocol outlines the steps for preparing 1 liter of Tergitol-7 Agar.

Materials:

Tergitol-7 Agar Base powder

Distilled or purified water
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1% TTC Solution (optional)

Autoclave

Sterile Petri plates

Heating plate/stirrer

Weighing balance and weigh boats

Graduated cylinders

pH meter

Procedure:

Suspend: Weigh 33.13 grams of Tergitol-7 Agar Base powder and suspend it in 1000 ml of

purified or distilled water.[1]

Dissolve: Heat the suspension to boiling with frequent agitation to ensure the medium is

completely dissolved.[1][2]

Sterilize: Sterilize the medium by autoclaving at 121°C (15 lbs pressure) for 15 minutes.[1][2]

Cool: After autoclaving, cool the medium to 45-50°C in a water bath.[1][2]

Add TTC (Optional): If desired, aseptically add 3 ml of a 1% TTC solution to the cooled

medium.[1][2] Mix well to ensure even distribution.

Pour Plates: Pour the molten agar into sterile Petri plates and allow them to solidify at room

temperature.[1][2]

Storage: Store the prepared plates at 2-8°C in a dark, dry place until use.[6]

Water Testing using Membrane Filtration
This protocol describes the membrane filtration technique for enumerating coliforms in a water

sample.
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Materials:

Prepared Tergitol-7 Agar plates

Sterile membrane filters (0.45 µm pore size)

Sterile filtration apparatus (funnel, base, and flask)

Vacuum source

Sterile forceps

Sterile buffered dilution water

Incubator

Water sample

Procedure:

Prepare Filtration Apparatus: Aseptically assemble the sterile filtration unit.

Place Membrane: Using sterile forceps, place a sterile membrane filter on the filter base.[10]

Filter Sample: Pour a known volume of the water sample into the funnel. For potentially high-

count water, prepare serial dilutions using sterile buffered water and filter the diluted

samples.[11]

Apply Vacuum: Apply a vacuum to draw the sample through the membrane filter.[10]

Rinse Funnel: Rinse the funnel with sterile buffered water to ensure all bacteria are captured

on the membrane.[10]

Transfer Membrane: Aseptically remove the membrane filter from the filtration unit with

sterile forceps and place it on the surface of a Tergitol-7 Agar plate, ensuring no air bubbles

are trapped underneath.[10][11]
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Incubation: Invert the plates and incubate at 35-37°C for 18-24 hours for total coliforms. For

fecal coliforms, a second plate can be incubated at 44°C for 18-24 hours.[1][2]

Colony Counting and Interpretation: After incubation, count the characteristic colonies.

Interpretation of Results:

Lactose-fermenting organisms (e.g., E. coli, Klebsiella, Enterobacter): Form yellow to

greenish-yellow colonies, often with a yellow halo.[1][2]

Lactose non-fermenting organisms: Produce blue colonies.[1][2]

With TTC addition:

E. coli and Enterobacter aerogenes: Yellow colonies with yellow zones.[5]

Other coliforms: Red colonies due to the reduction of TTC to formazan.[3]

Non-lactose fermenters: Red colonies with blue zones.[5]
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Caption: Workflow for Tergitol-7 Agar preparation and water testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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